5-(4-Chlorophenyl)-1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 5-(4-chlorophenyl)-1-methyl-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C13H9ClN2O/c1-16-8-11(6-10(7-15)13(16)17)9-2-4-12(14)5-3-9/h2-6,8H,1H3
• InChI Key: DNMWCFZJXGSDGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)C#N)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H9ClN2O
• Molecular Weight: 244.67 g/mol

Description

5-(4-Chlorophenyl)-1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, otherwise known as 5-CPMPC, is a chemical compound that is widely used in scientific research. This compound is a part of the pyridine family, which is a group of compounds that are known for their unique properties and potential applications. 5-CPMPC has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

5-CPMPC has a wide range of applications in scientific research. It is commonly used as a tool for studying the effects of various drugs on the central nervous system. 5-CPMPC has also been used to study the effects of certain drugs on the cardiovascular system, as well as to study the effects of certain drugs on the gastrointestinal system. In addition, 5-CPMPC has been used to study the effects of certain drugs on the immune system, as well as to study the effects of certain drugs on the reproductive system.

Mechanism of Action

Target of action

The compound contains a pyridine ring and a chlorophenyl group, which are common in many bioactive compounds. These groups can interact with various biological targets, such as enzymes or receptors, depending on their specific configuration and the presence of other functional groups .

Mode of action

The mode of action would depend on the specific biological target of the compound. For instance, it could act as an inhibitor, blocking the activity of an enzyme, or as an agonist, enhancing the activity of a receptor .

Biochemical pathways

The compound could potentially affect various biochemical pathways depending on its specific targets. For example, compounds containing a pyridine ring have been found to possess antiviral, anti-inflammatory, and anticancer activities, among others .

Pharmacokinetics

The pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME), depend on its chemical structure and the route of administration. For instance, the presence of a chlorophenyl group could potentially enhance the lipophilicity of the compound, influencing its absorption and distribution .

Result of action

The molecular and cellular effects of the compound would depend on its mode of action and the specific biological pathways it affects. For example, if the compound acts as an enzyme inhibitor, it could prevent the synthesis of certain molecules, leading to specific cellular effects .

Action environment

The action, efficacy, and stability of the compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For example, the activity of the compound could be enhanced or inhibited in certain pH conditions .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-CPMPC in laboratory experiments is its low toxicity. 5-CPMPC has been shown to have minimal side effects in laboratory animals, making it a safe and effective tool for studying the effects of various drugs on the central nervous system. However, 5-CPMPC is not suitable for use in humans due to its potential for serious side effects.

Future Directions

The potential of 5-CPMPC is far from being fully understood. Future studies should focus on elucidating the mechanism of action of 5-CPMPC and exploring its potential applications in the treatment of various diseases. In addition, further research should be conducted to investigate the potential of 5-CPMPC as a tool for studying the effects of various drugs on the central nervous system. Finally, further research should be conducted to investigate the potential of 5-CPMPC as a tool for studying the effects of various drugs on the cardiovascular, gastrointestinal, immune, and reproductive systems.

Synthesis Methods

5-CPMPC is synthesized in a two-step process. The first step involves the reaction of 4-chlorophenylmagnesium bromide with 1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile in the presence of a base such as potassium carbonate. This reaction results in the formation of the 5-CPMPC product. The second step involves the removal of the magnesium bromide byproduct from the reaction mixture, which is achieved by the addition of hydrochloric acid.